Cas no 1312790-52-5 (Bicyclo[1.1.1]pentane-1,3-diol)

Bicyclo[1.1.1]pentane-1,3-diol is a rigid, highly strained bicyclic diol with unique structural properties, making it a valuable building block in organic synthesis and medicinal chemistry. Its [1.1.1]propellane core imparts significant steric constraint and linearity, which can enhance binding affinity and metabolic stability in drug design. The diol functionality allows for versatile derivatization, enabling applications in cross-coupling reactions, polymer chemistry, and ligand design. Its compact, three-dimensional geometry is particularly useful for modifying physicochemical properties of bioactive molecules, such as improving solubility or reducing lipophilicity. This compound is increasingly employed in fragment-based drug discovery and as a bioisostere for aromatic or aliphatic linkers.

Bicyclo[1.1.1]pentane-1,3-diol structure

1312790-52-5 structure

Product Name:Bicyclo[1.1.1]pentane-1,3-diol

CAS No:1312790-52-5

MF:C₅H₈O₂

MW:100.115821838379

MDL:MFCD30802631

CID:4583183

PubChem ID:131295062

Update Time:2025-05-22

Bicyclo[1.1.1]pentane-1,3-diol Chemical and Physical Properties

Names and Identifiers

- Bicyclo[1.1.1]pentane-1,3-diol
- Bicyclo[1.1.1]entane-1,3-iol
- SB22179
- MFCD30802631
- SY322304
- 1312790-52-5
- CS-0049791
- P18445
- AS-83762
- MDL： MFCD30802631
- Inchi： 1S/C5H8O2/c6-4-1-5(7,2-4)3-4/h6-7H,1-3H2
- InChI Key： DOJPRLIAPQYYOX-UHFFFAOYSA-N
- SMILES： OC12CC(C1)(C2)O

Computed Properties

Exact Mass: 100.052429494 g/mol
Monoisotopic Mass: 100.052429494 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 79.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 40.5
Molecular Weight: 100.12

Bicyclo[1.1.1]pentane-1,3-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM562229-100mg	Bicyclo[1.1.1]pentane-1,3-diol	1312790-52-5	95%+	100mg	$460	2023-02-18
Chemenu	CM562229-250mg	Bicyclo[1.1.1]pentane-1,3-diol	1312790-52-5	95%+	250mg	$924	2023-02-18
Chemenu	CM562229-1g	Bicyclo[1.1.1]pentane-1,3-diol	1312790-52-5	95%+	1g	$2215	2023-02-18
eNovation Chemicals LLC	D588779-100mg	Bicyclo[1.1.1]pentane-1,3-diol	1312790-52-5	97%	100mg	$405	2024-07-21
eNovation Chemicals LLC	D588779-250MG	Bicyclo[1.1.1]pentane-1,3-diol	1312790-52-5	97%	250mg	$650	2024-07-21
eNovation Chemicals LLC	D588779-500MG	Bicyclo[1.1.1]pentane-1,3-diol	1312790-52-5	97%	500mg	$1080	2024-07-21
eNovation Chemicals LLC	D588779-1G	Bicyclo[1.1.1]pentane-1,3-diol	1312790-52-5	97%	1g	$1625	2024-07-21
eNovation Chemicals LLC	D588779-5G	Bicyclo[1.1.1]pentane-1,3-diol	1312790-52-5	97%	5g	$3410	2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLL1140-100MG	bicyclo[1.1.1]pentane-1,3-diol	1312790-52-5	97%	100MG	￥ 2,164.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLL1140-250MG	bicyclo[1.1.1]pentane-1,3-diol	1312790-52-5	97%	250MG	￥ 3,458.00	2023-03-31

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4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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Related Categories

Additional information on Bicyclo[1.1.1]pentane-1,3-diol

Research Briefing on Bicyclo[1.1.1]pentane-1,3-diol (CAS: 1312790-52-5) in Chemical Biology and Pharmaceutical Applications

Bicyclo[1.1.1]pentane-1,3-diol (CAS: 1312790-52-5) has emerged as a structurally unique and pharmacologically relevant scaffold in modern drug discovery. This strained bicyclic system, characterized by its [1.1.1]propellane core with two hydroxyl substituents, has gained significant attention due to its potential to improve drug-like properties. Recent studies highlight its applications as a bioisostere for para-substituted benzene rings and as a building block for novel chemical entities in medicinal chemistry.

The compound's rigid three-dimensional structure offers distinct advantages in drug design, particularly in enhancing solubility and reducing metabolic liabilities while maintaining target binding affinity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that incorporation of Bicyclo[1.1.1]pentane-1,3-diol into protease inhibitor scaffolds resulted in improved pharmacokinetic profiles compared to traditional aromatic analogs. The researchers attributed this to the compound's ability to maintain molecular shape while reducing lipophilicity.

Recent synthetic advances have expanded the utility of 1312790-52-5 in pharmaceutical applications. A Nature Chemistry publication (2024) detailed a novel catalytic method for the asymmetric synthesis of Bicyclo[1.1.1]pentane-1,3-diol derivatives, enabling access to enantiomerically pure forms with >99% ee. This breakthrough addresses previous challenges in stereoselective synthesis of the scaffold and opens new possibilities for chiral drug development.

In the realm of chemical biology, Bicyclo[1.1.1]pentane-1,3-diol has shown promise as a versatile linker for PROTAC (proteolysis targeting chimera) design. A recent ACS Central Science report (2024) demonstrated its effectiveness in maintaining optimal distance between E3 ligase and target protein binding moieties while improving cellular permeability. The compound's metabolic stability and favorable physicochemical properties make it particularly suitable for this emerging therapeutic modality.

Ongoing research continues to explore the full potential of this scaffold. Current investigations focus on its application in CNS-targeted therapeutics, where its ability to cross the blood-brain barrier while maintaining low P-glycoprotein efflux ratios shows particular promise. The compound's unique structural features continue to inspire innovative approaches in drug discovery, positioning Bicyclo[1.1.1]pentane-1,3-diol as a valuable tool in the medicinal chemist's repertoire.